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Compound of Interest

Compound Name: 1-Oleoyl-3-palmitoylglycerol

Cat. No.: B1263825 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of commercial suppliers, applications, and

detailed experimental protocols for the use of high-purity 1-Oleoyl-3-palmitoylglycerol. This

diglyceride is a valuable tool in various research and development fields, including infant

nutrition, drug delivery, and skin care.

Commercial Availability
High-purity 1-Oleoyl-3-palmitoylglycerol is available from several reputable commercial

suppliers catering to the research and pharmaceutical industries. The purity and formulation

may vary, so it is crucial to consult the supplier's specifications for detailed information.

Supplier Product Name CAS Number Purity

Santa Cruz

Biotechnology

1-Oleoyl-3-palmitoyl-

rac-glycerol
3343-30-4

Not specified, for

research use

Cayman Chemical
1-Palmitoyl-3-Oleoyl-

rac-glycerol
3343-30-4 ≥98%

EvitaChem
1-Oleoyl-3-

palmitoylglycerol
Not specified Not specified

TargetMol
1-Palmitoyl-3-Oleoyl-

rac-glycerol
3343-30-4 Not specified
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Key Applications
1-Oleoyl-3-palmitoylglycerol is a versatile molecule with several key applications in research

and development:

Infant Nutrition: This diglyceride is a component of infant formulas, designed to mimic the

structure of human milk fat. Its specific structure is believed to aid in the absorption of fatty

acids in infants.

Drug Delivery: As a lipid, it can be incorporated into lipid-based drug delivery systems, such

as liposomes and solid lipid nanoparticles, to enhance the solubility and bioavailability of

poorly water-soluble drugs.

Cosmetics and Dermatology: Due to its emollient properties, it can be used in topical

formulations to improve skin hydration and barrier function.

Biochemical Research: It serves as a substrate for enzymes involved in lipid metabolism,

such as diacylglycerol acyltransferase (DAGAT).[1] It is also used to study the activation of

signaling pathways mediated by diacylglycerols.

Experimental Protocols
The following are detailed protocols for common experimental procedures involving 1-Oleoyl-3-
palmitoylglycerol.

Protocol 1: High-Performance Liquid Chromatography
(HPLC) Analysis
This protocol outlines a general method for the analysis of 1-Oleoyl-3-palmitoylglycerol purity

and quantification in a sample.

Materials:

1-Oleoyl-3-palmitoylglycerol standard

HPLC-grade hexane, isopropanol, and acetonitrile

Volumetric flasks
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Syringe filters (0.45 µm PTFE)

HPLC system with a C18 reversed-phase column and an Evaporative Light Scattering

Detector (ELSD)

Procedure:

Standard Preparation: Prepare a stock solution of 1-Oleoyl-3-palmitoylglycerol in hexane

at a concentration of 1 mg/mL.

Sample Preparation: Dissolve a known weight of the sample containing 1-Oleoyl-3-
palmitoylglycerol in hexane to achieve a concentration within the calibration range.

Calibration Curve: Prepare a series of dilutions from the stock solution in the mobile phase

(e.g., acetonitrile/isopropanol) to create a calibration curve.

HPLC Analysis:

Inject the standards and samples onto the C18 column.

Use a gradient elution with acetonitrile and isopropanol to separate the components.

Detect the analyte using an ELSD.

Data Analysis: Quantify the amount of 1-Oleoyl-3-palmitoylglycerol in the sample by

comparing its peak area to the calibration curve.

Protocol 2: In Vitro Diacylglycerol Kinase (DGK) Activity
Assay
This protocol describes how to measure the activity of DGK using 1-Oleoyl-3-
palmitoylglycerol as a substrate.

Materials:

1-Oleoyl-3-palmitoylglycerol

Diacylglycerol Kinase (DGK) enzyme
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ATP

Kinase assay buffer

Lipid vesicle preparation reagents (e.g., phosphatidylcholine, phosphatidylserine)

Detection reagent for ADP or phosphatidic acid

Procedure:

Substrate Preparation: Prepare lipid vesicles containing a known concentration of 1-Oleoyl-
3-palmitoylglycerol.

Enzyme Reaction:

In a microplate well, combine the kinase assay buffer, the lipid vesicles, and the DGK

enzyme.

Initiate the reaction by adding ATP.

Incubate at the optimal temperature for the enzyme (e.g., 37°C) for a specific time.

Detection: Stop the reaction and measure the amount of product formed (phosphatidic acid)

or the amount of ATP consumed (by measuring ADP) using a suitable detection reagent and

a plate reader.

Data Analysis: Calculate the DGK activity based on the amount of product formed per unit of

time.

Protocol 3: In Vitro Protein Kinase C (PKC) Activation
Assay
This protocol details a method to assess the activation of PKC by 1-Oleoyl-3-
palmitoylglycerol.

Materials:

1-Oleoyl-3-palmitoylglycerol
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Protein Kinase C (PKC) enzyme

Phosphatidylserine

ATP (radiolabeled or with a fluorescent tag)

PKC substrate peptide

Assay buffer

Method for detecting substrate phosphorylation (e.g., scintillation counting for radiolabeled

ATP, fluorescence measurement)

Procedure:

Reaction Setup:

In a microplate well, combine the assay buffer, phosphatidylserine vesicles, and 1-Oleoyl-
3-palmitoylglycerol.

Add the PKC enzyme and the substrate peptide.

Initiate Reaction: Start the reaction by adding ATP.

Incubation: Incubate at the optimal temperature for PKC (e.g., 30°C) for a defined period.

Detection: Stop the reaction and measure the amount of phosphorylated substrate.

Data Analysis: Determine the level of PKC activation by comparing the phosphorylation in

the presence of 1-Oleoyl-3-palmitoylglycerol to a control without the activator.

Signaling Pathway
1-Oleoyl-3-palmitoylglycerol, as a diacylglycerol (DAG), is a key second messenger in the

phosphoinositide signaling pathway. This pathway is initiated by the activation of G protein-

coupled receptors (GPCRs) or receptor tyrosine kinases (RTKs), leading to the activation of

phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into

inositol trisphosphate (IP3) and DAG. While IP3 triggers the release of calcium from the
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endoplasmic reticulum, DAG remains in the plasma membrane where it recruits and activates

members of the Protein Kinase C (PKC) family. Activated PKC then phosphorylates a wide

range of downstream target proteins, leading to various cellular responses such as

proliferation, differentiation, and apoptosis.
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Caption: Diacylglycerol Signaling Pathway.

Experimental Workflow
The following diagram illustrates a typical experimental workflow for studying the effects of 1-
Oleoyl-3-palmitoylglycerol on a cellular process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1-Oleoyl-3-palmitoylglycerol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1263825#commercial-suppliers-of-high-purity-1-
oleoyl-3-palmitoylglycerol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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